Cas no 787591-31-5 (Imidazo[1,2-a]pyrazin-8-amine, N-methyl-3-(2-naphthalenyl)-)

Imidazo[1,2-a]pyrazin-8-amine, N-methyl-3-(2-naphthalenyl)- structure
787591-31-5 structure
Product Name:Imidazo[1,2-a]pyrazin-8-amine, N-methyl-3-(2-naphthalenyl)-
CAS No:787591-31-5
MF:C17H14N4
MW:274.31986284256
CID:533922
PubChem ID:11357819
Update Time:2025-04-19

Imidazo[1,2-a]pyrazin-8-amine, N-methyl-3-(2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

    • Imidazo[1,2-a]pyrazin-8-amine, N-methyl-3-(2-naphthalenyl)-
    • N-methyl-3-naphthalen-2-ylimidazo[1,2-a]pyrazin-8-amine
    • SCHEMBL5401140
    • 787591-31-5
    • N-METHYL-3-(NAPHTHALEN-2-YL)IMIDAZO[1,2-A]PYRAZIN-8-AMINE
    • DTXSID20463491
    • Inchi: 1S/C17H14N4/c1-18-16-17-20-11-15(21(17)9-8-19-16)14-7-6-12-4-2-3-5-13(12)10-14/h2-11H,1H3,(H,18,19)
    • InChI Key: PNSXKYAMPZOXTJ-UHFFFAOYSA-N
    • SMILES: N12C=CN=C(C1=NC=C2C1C=CC2C=CC=CC=2C=1)NC

Computed Properties

  • Exact Mass: 274.121846464g/mol
  • Monoisotopic Mass: 274.121846464g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 42.2Ų
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